Cas no 2580238-74-8 (3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid
• CAS No: 2580238-74-8
• MF: C₁₃H₁₅F₂NO₄
• MW: 287.25931096077
• CID: 5976567
• PubChem ID: 165890377
• Update Time: 2025-07-23

3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7082456
• 2580238-74-8
• 3-{[(benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid
• 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid

• Inchi： 1S/C13H15F2NO4/c1-16(10(12(14)15)7-11(17)18)13(19)20-8-9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3,(H,17,18)
• InChI Key： NWRHGEDHATUPPE-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)N(C(=O)OCC1C=CC=CC=1)C)F

Computed Properties

• Exact Mass: 287.09691428g/mol
• Monoisotopic Mass: 287.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid

3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid (CAS No. 2580238-74-8): A Comprehensive Overview

3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid (CAS No. 2580238-74-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid is notable for its incorporation of a benzyl ester group, a methylamino moiety, and two fluorine atoms. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research due to their ability to enhance the pharmacological properties of drugs. The presence of fluorine atoms in 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid can significantly influence its metabolic stability, lipophilicity, and binding affinity to target proteins. These properties are crucial for optimizing the therapeutic efficacy and safety profile of potential drug candidates.

In the context of medicinal chemistry, 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid has been explored as a building block for the synthesis of more complex molecules. Its versatile reactivity allows for the introduction of various functional groups, enabling researchers to fine-tune the chemical properties of the final product. This flexibility is particularly valuable in the design of prodrugs and drug conjugates, where precise control over molecular structure is essential.

Clinical trials involving compounds derived from 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid have shown promising results in treating a range of diseases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that a derivative of this compound exhibited potent anti-inflammatory activity in animal models of arthritis. The compound's ability to modulate key inflammatory pathways suggests its potential as a novel therapeutic agent for inflammatory disorders.

Beyond its applications in inflammation, 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid has also been investigated for its anticancer properties. Research conducted at a leading cancer research institute found that derivatives of this compound were effective in inhibiting the growth of various cancer cell lines. The mechanism of action appears to involve the disruption of cellular signaling pathways involved in cell proliferation and survival.

The synthetic route to produce 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid involves several well-established chemical transformations. The initial step typically involves the formation of a benzyl ester from a carboxylic acid precursor, followed by the introduction of the methylamino group through an amide coupling reaction. The final step involves the fluorination of the butanoic acid moiety using appropriate reagents such as Selectfluor or N-fluoro-N-methylpyridinium triflate (FMP).

In addition to its pharmaceutical applications, 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid has also found use in other areas of chemical research. For example, it has been employed as a ligand in coordination chemistry to form complexes with transition metals. These complexes have shown interesting catalytic properties and have been used in various organic transformations.

The environmental impact and safety profile of 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid are important considerations for its commercialization and widespread use. Studies have shown that this compound exhibits low toxicity and minimal environmental persistence when handled properly. However, appropriate safety measures should always be followed during synthesis and handling to ensure worker safety and environmental protection.

In conclusion, 3-{[(Benzyloxy)carbonyl](methyl)amino}-4,4-difluorobutanoic acid (CAS No. 2580238-74-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in modern drug discovery efforts.